Cas no 370871-21-9 (4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one)
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one Chemical and Physical Properties
Names and Identifiers
-
- AKOS000528047
- 370871-21-9
- AKOS005750043
- (4E)-4-[hydroxy(phenyl)methylidene]-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)pyrrolidine-2,3-dione
- STL150368
- 4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one
- 4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-1H-pyrrol-2(5H)-one
- 2H-Pyrrol-2-one, 4-benzoyl-1,5-dihydro-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-
-
- Inchi: 1S/C20H14N4O5S/c1-11-21-22-20(30-11)23-16(12-7-9-14(10-8-12)24(28)29)15(18(26)19(23)27)17(25)13-5-3-2-4-6-13/h2-10,16,25H,1H3/b17-15+
- InChI Key: YTGAPFKRESYPEE-BMRADRMJSA-N
- SMILES: S1C(C)=NN=C1N1C(C(/C(=C(\C2C=CC=CC=2)/O)/C1C1C=CC(=CC=1)[N+](=O)[O-])=O)=O
Computed Properties
- Exact Mass: 422.06849073g/mol
- Monoisotopic Mass: 422.06849073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 30
- Rotatable Bond Count: 3
- Complexity: 740
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 157Ų
Experimental Properties
- Density: 1.553±0.06 g/cm3(Predicted)
- Boiling Point: 635.2±65.0 °C(Predicted)
- pka: 4.50±1.00(Predicted)
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F1423-3923-2μmol |
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one |
370871-21-9 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F1423-3923-5μmol |
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one |
370871-21-9 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1423-3923-1mg |
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one |
370871-21-9 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F1423-3923-2mg |
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one |
370871-21-9 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F1423-3923-3mg |
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one |
370871-21-9 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F1423-3923-4mg |
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one |
370871-21-9 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F1423-3923-5mg |
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one |
370871-21-9 | 90%+ | 5mg |
$69.0 | 2023-05-17 |
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one Related Literature
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
Additional information on 4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one
Chemical Profile of 4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one (CAS No. 370871-21-9)
4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique pharmacophoric features. This compound belongs to a class of heterocyclic derivatives characterized by the presence of multiple functional groups, including benzoyl, hydroxyl, thiadiazole, and nitrophenyl moieties. The molecular architecture of this compound suggests potential biological activities that have been explored in various preclinical and clinical studies.
The CAS No. 370871-21-9 identifier is a crucial reference for researchers and regulatory bodies, ensuring accurate documentation and traceability of this chemical entity. The compound’s synthesis involves multi-step organic reactions, requiring precise control over reaction conditions to achieve high yields and purity. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and cyclization techniques, have been employed to construct the intricate ring systems present in this molecule.
Recent research has highlighted the pharmacological significance of thiadiazole derivatives, which are known for their broad spectrum of biological activities. The incorporation of a 5-methyl-1,3,4-thiadiazol-2-yl moiety in 4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one contributes to its potential as an anti-inflammatory agent. Studies have demonstrated that thiadiazole-based compounds can modulate inflammatory pathways by inhibiting key enzymes such as COX and LOX. The presence of a benzoyl group further enhances the compound’s lipophilicity, improving its membrane permeability and bioavailability.
The 4-nitrophenyl substituent in the molecular structure is another critical feature that influences the compound’s biological properties. Nitroaromatic compounds have been extensively studied for their antimicrobial and antitumor effects. The electron-withdrawing nature of the nitro group can enhance the reactivity of adjacent functional groups, making this compound a promising candidate for further derivatization and optimization.
In vitro studies have shown that 4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one exhibits significant inhibitory activity against various enzymes and cell lines associated with inflammatory and degenerative diseases. Notably, the compound has demonstrated potent effects on lipoxygenase (LOX) and cyclooxygenase (COX), which are key mediators of inflammation. These findings align with recent advancements in drug discovery where dual inhibition of LOX and COX has been recognized as a strategic approach for developing novel therapeutics.
Furthermore, the hydroxyl group present in the molecule contributes to its ability to engage in hydrogen bonding interactions with biological targets. This feature is particularly important for drug design, as hydrogen bonding plays a crucial role in determining binding affinity and specificity. The combination of multiple hydrogen bond donors and acceptors in 4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one enhances its potential as a scaffold for developing high-affinity ligands.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes and interactions of this compound with biological targets using molecular docking simulations. These simulations have provided valuable insights into the structural requirements necessary for optimal binding affinity. The results suggest that modifications to the benzoyl, thiadiazole, and nitrophenyl moieties could further enhance the compound’s pharmacological properties.
The synthesis and characterization of 4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-y)l)-5-(4-nitrophenyl)-2,5-dihydro-lH-pyrrol-Z-one have been optimized for scalability and reproducibility. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are routinely employed to ensure the purity and structural integrity of the final product. These analytical techniques provide critical data for regulatory submissions and support further pharmacological investigations.
Future research directions include exploring the potential applications of this compound in treating neurological disorders. Preliminary studies suggest that thiadiazole derivatives may modulate neurotransmitter release and receptor activity. The presence of multiple functional groups in 4-benzoyl--3-hydroxy-l-(S-methyl-l , 3 , 4 -th iad i az ol - 2 - y l ) - 5 - ( 4 - n i t r o p h e n y l ) - 25 - dihydro-l H - p y r r ol - 2 - one makes it a versatile scaffold for designing molecules with tailored pharmacological profiles.
In conclusion, 4-benzoyl--3-hydroxy-l-(S-methyl-l , 3 , 4 -th iad i az ol - 2 - y l ) - 5 - ( 4 - n i t r o p h e n y l ) - 25 - dihydro-l H - p y r r ol - 2 - one represents a promising candidate for further development in medicinal chemistry. Its unique structural features and demonstrated biological activities make it an attractive molecule for drug discovery efforts aimed at treating inflammatory diseases and potentially neurological disorders. Continued research into its pharmacological properties will likely yield valuable insights into its therapeutic potential.
370871-21-9 (4-benzoyl-3-hydroxy-1-(5-methyl-1,3,4-thiadiazol-2-yl)-5-(4-nitrophenyl)-2,5-dihydro-1H-pyrrol-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)